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Compound of Interest

Compound Name: 8-Methoxymarmesin

Cat. No.: B15595808 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of 8-
Methoxymarmesin (also known as 8-Methoxypsoralen, Methoxsalen, or Xanthotoxin), a

compound that requires careful management due to its potential health hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
8-Methoxymarmesin is classified as a hazardous substance. It is harmful if swallowed, causes

severe skin burns and eye damage, and may cause genetic defects and cancer.[1][2]

Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles or a face shield are

required to protect against splashes and dust.[1]

[3] Standard safety glasses do not provide

sufficient protection.

Skin Protection

Gloves: Chemical-resistant gloves (e.g., nitrile,

latex) must be worn.[4] Always inspect gloves

for tears or punctures before use. Protective

Clothing: A lab coat or chemical-resistant apron

should be worn. For larger quantities or

increased risk of exposure, chemical-resistant

coveralls are recommended.

Respiratory Protection

If working in a poorly ventilated area or if dust

formation is likely, a NIOSH-approved respirator

is necessary.[5] For most lab-scale operations in

a certified chemical fume hood, a respirator may

not be required but should be available.

Operational Plan for Safe Handling
A systematic approach to handling 8-Methoxymarmesin is crucial to minimize exposure and

ensure a safe working environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of solid

or concentrated solutions of 8-Methoxymarmesin.

Verify that an eyewash station and safety shower are readily accessible and unobstructed.

Prepare all necessary equipment and reagents before handling the compound to minimize

time spent in the handling area.
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Handling:

Wear the appropriate PPE as detailed in the table above.

When weighing the solid, do so in a fume hood or a ventilated balance enclosure to avoid

inhalation of dust particles.

If creating a solution, add the solid to the solvent slowly to prevent splashing.

Avoid direct contact with the skin, eyes, and clothing.[2]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean the work area, including the balance and fume hood surfaces, to remove any

residual contamination.

Remove and properly store or dispose of PPE.

Disposal Plan
Proper disposal of 8-Methoxymarmesin and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Disposal Protocol:

Waste Chemical: Unused or waste 8-Methoxymarmesin should be disposed of as

hazardous chemical waste.[1] Do not dispose of it down the drain.

Contaminated Materials: All disposable items that have come into contact with 8-
Methoxymarmesin, such as gloves, weighing paper, and pipette tips, must be collected in a

designated hazardous waste container.

Waste Containers: Ensure that waste containers are clearly labeled with the contents,

including the name "8-Methoxymarmesin" and the appropriate hazard symbols.
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Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste

disposal. Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures.

Quantitative Data Summary
Property Value

CAS Number 298-81-7

Molecular Formula C₁₂H₈O₄

Molecular Weight 216.19 g/mol

Appearance White to off-white crystalline powder

Melting Point 143 - 148 °C / 289.4 - 298.4 °F[1]

Acute Oral Toxicity (LD50) Rat: 420 mg/kg, Mouse: 423 mg/kg[2]

pH 5.5[1]
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Caption: Workflow for safe handling and disposal of 8-Methoxymarmesin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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